Nboh-2C-CN

• CAS RN: 1391489-32-9
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4
• IUPAC Name: 4-[2-[(2-hydroxyphenyl)methylamino]ethyl]-2,5-dimethoxybenzonitrile
• InChI: InChI=1S/C18H20N2O3/c1-22-17-10-15(11-19)18(23-2)9-13(17)7-8-20-12-14-5-3-4-6-16(14)21/h3-6,9-10,20-21H,7-8,12H2,1-2H3
• InChI Key: VWEDZTZAXHMZIL-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1CCNCC2=CC=CC=C2O)OC)C#N

Description

4-{2-[(2-hydroxybenzyl)amino]ethyl}-2,5-dimethoxybenzonitrile is a secondary amino compound that is 4-(2-aminoethyl)-2,5-dimethoxybenzonitrile in which one of the hydrogens of the amino group has been replaced by a 2-hydroxybenzyl group. A 5-hydroxytryptamine 2A receptor agonist. It has a role as a hallucinogen and a 5-hydroxytryptamine 2A receptor agonist. It is a nitrile, a member of phenols, a secondary amino compound and an aromatic ether. It is a conjugate base of a 4-{2-[(2-hydroxybenzyl)amino]ethyl}-2,5-dimethoxybenzonitrile(1+).
25CN-NBOH (N-(2-hydroxybenzyl)-2,5-dimethoxy-4-cyanophenylethylamine) is a newly developed selective 5-HT2A agonist. It has been tested with regard to the head-twitch-response (HTR) model of 5-HT2A activity and effects on locomotion. It was discovered in 2014 at the University of Copenhagen.

Scientific Research Applications

• Analytical Challenges in Identification :

  • A study by (Neto et al., 2017) discusses the difficulty of correctly identifying 25I-NBOH using standard gas chromatography-mass spectrometry (GC-MS) techniques. It often degrades to 2C-I, leading to misidentification unless specific adjustments are made.
  • Another study by (Andrade et al., 2019) presents an electrochemical method for distinguishing 25I-NBOH from its degradation products, offering a rapid and sensitive screening alternative.

• Characterization and Identification :

  • Research by (Machado et al., 2019) characterizes new NBOH substances, including their structural elucidation, using a variety of analytical techniques.
  • (Arantes et al., 2017) identifies 25I-NBOH as a potent serotonin 5-HT2A receptor agonist in blotter papers, highlighting its psychoactive properties.

• Pharmacology and Metabolism :

  • A study focused on the metabolism of 25I-NBOH and its analogs in the liver by (Nielsen et al., 2017) provides insights into its biotransformation pathways.

• Development of Detection Methods :

  • (Lum et al., 2020) describes a method to identify NBOH compounds using chemical derivatization, improving the detection in forensic analysis.

• Potential Therapeutic Use :

  • The study by (Breusova et al., 2021) develops a method for quantifying 25CN-NBOH in biological samples, indicating interest in its therapeutic applications for psychological disorders.